Cas no 37581-37-6 ((4-methoxyphenyl)(piperidin-4-yl)methanol)
(4-methoxyphenyl)(piperidin-4-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- AKOSZ302
- (4-Methoxy-phenyl)-piperidin-4-yl-methanol
- (4-methoxyphenyl)-piperidin-4-ylmethanol
- (4-methoxyphenyl)(piperidin-4-yl)methanol
- CS-0239772
- CHEMBL4521094
- SCHEMBL21788564
- a-(4-Methoxyphenyl)-4-piperidinemethanol
- G80383
- MFCD08059675
- AKOS004120125
- DTXSID10482757
- EN300-218760
- 37581-37-6
- AKOS Z302
-
- MDL: MFCD08059675
- Inchi: 1S/C13H19NO2/c1-16-12-4-2-10(3-5-12)13(15)11-6-8-14-9-7-11/h2-5,11,13-15H,6-9H2,1H3
- InChI Key: KYZUXLVPWDQQOE-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)OC)C1CCNCC1
Computed Properties
- Exact Mass: 221.14200
- Monoisotopic Mass: 221.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- Color/Form: NA
- Density: 1.1±0.1 g/cm3
- Boiling Point: 377.7±32.0 °C at 760 mmHg
- Flash Point: 258.2±30.1 °C
- PSA: 41.49000
- LogP: 2.05700
(4-methoxyphenyl)(piperidin-4-yl)methanol Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
(4-methoxyphenyl)(piperidin-4-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M945440-25mg |
a-(4-Methoxyphenyl)-4-piperidinemethanol |
37581-37-6 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M945440-50mg |
a-(4-Methoxyphenyl)-4-piperidinemethanol |
37581-37-6 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M945440-250mg |
a-(4-Methoxyphenyl)-4-piperidinemethanol |
37581-37-6 | 250mg |
$ 320.00 | 2022-06-03 | ||
| Enamine | EN300-218760-0.05g |
(4-methoxyphenyl)(piperidin-4-yl)methanol |
37581-37-6 | 95% | 0.05g |
$98.0 | 2023-09-16 | |
| Enamine | EN300-218760-0.1g |
(4-methoxyphenyl)(piperidin-4-yl)methanol |
37581-37-6 | 95% | 0.1g |
$146.0 | 2023-09-16 | |
| Enamine | EN300-218760-0.25g |
(4-methoxyphenyl)(piperidin-4-yl)methanol |
37581-37-6 | 95% | 0.25g |
$208.0 | 2023-09-16 | |
| Enamine | EN300-218760-0.5g |
(4-methoxyphenyl)(piperidin-4-yl)methanol |
37581-37-6 | 95% | 0.5g |
$329.0 | 2023-09-16 | |
| Enamine | EN300-218760-1.0g |
(4-methoxyphenyl)(piperidin-4-yl)methanol |
37581-37-6 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-218760-2.5g |
(4-methoxyphenyl)(piperidin-4-yl)methanol |
37581-37-6 | 95% | 2.5g |
$719.0 | 2023-09-16 | |
| Enamine | EN300-218760-5.0g |
(4-methoxyphenyl)(piperidin-4-yl)methanol |
37581-37-6 | 95% | 5.0g |
$1216.0 | 2023-02-22 |
(4-methoxyphenyl)(piperidin-4-yl)methanol Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on (4-methoxyphenyl)(piperidin-4-yl)methanol
Comprehensive Overview of (4-Methoxyphenyl)(piperidin-4-yl)methanol (CAS No. 37581-37-6): Properties, Applications, and Industry Insights
The compound (4-methoxyphenyl)(piperidin-4-yl)methanol (CAS No. 37581-37-6) is a structurally unique chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. Characterized by its piperidine core and methoxyphenyl substituent, this molecule serves as a versatile intermediate in the synthesis of bioactive compounds. Its dual functional groups enable diverse reactivity, making it valuable for drug discovery and material science applications.
In recent years, the demand for piperidine derivatives like 37581-37-6 has surged due to their role in developing CNS-targeting therapeutics. Researchers highlight its potential in modulating neurotransmitter receptors, aligning with trends in neurological disorder treatments. The 4-methoxy moiety further enhances its pharmacokinetic properties, a feature frequently searched by professionals exploring blood-brain barrier permeability.
From a synthetic perspective, (4-methoxyphenyl)(piperidin-4-yl)methanol exemplifies modern green chemistry principles. Its production often employs catalytic asymmetric synthesis—a hot topic in AI-driven molecular design forums. This aligns with industry shifts toward sustainable chiral building blocks, addressing frequent queries about eco-friendly intermediates in peer-reviewed literature.
Analytical studies of CAS 37581-37-6 reveal exceptional stereochemical stability, crucial for enantioselective catalysis applications. The compound’s crystalline properties are also under investigation for cocrystal engineering—a trending subtopic in pharmaceutical formulation optimization. These attributes respond to growing searches for solid-state characterization techniques in drug development pipelines.
Beyond pharmaceuticals, this molecule’s ligand capability positions it as a candidate for metal-organic frameworks (MOFs). Such applications resonate with materials scientists exploring porous coordination polymers, reflecting frequent keyword combinations like "piperidine MOF linkers" in academic databases. Its hydrogen-bonding motifs further enable supramolecular chemistry innovations.
Quality control protocols for 37581-37-6 emphasize HPLC purity analysis and chiral separation—topics dominating analytical chemistry discussions. Recent publications correlate its logP values with ADME predictions, addressing common queries about computational property estimation tools. These aspects underscore its relevance in QSAR modeling workflows.
Regulatory assessments confirm the compound’s compliance with major pharmacopeial standards, a critical consideration for manufacturers. Documentation of its thermal degradation profile responds to industry needs for ICH stability guidelines data—frequently searched terms in quality assurance circles. Such rigor supports its adoption in GMP-compliant synthesis.
Emerging studies explore (4-methoxyphenyl)(piperidin-4-yl)methanol as a template for multitarget drug design, particularly in GPCR modulation. This intersects with popular research into polypharmacology strategies, evident from rising search volumes for "privileged scaffolds in medicinal chemistry". The compound’s conformational flexibility makes it ideal for structure-activity relationship (SAR) studies.
In conclusion, CAS 37581-37-6 represents a multifaceted tool for modern chemical research. Its structural features address pressing challenges in drug discovery, materials science, and process chemistry, while its analytical data provides actionable insights for diverse scientific communities. As innovation continues, this compound will likely remain at the forefront of high-value chemical intermediate discussions.
37581-37-6 ((4-methoxyphenyl)(piperidin-4-yl)methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)